Cas no 854636-01-4 (Boronic acid, B-(2-bromo-4-methylphenyl)-)

Boronic acid, B-(2-bromo-4-methylphenyl)- structure

854636-01-4 structure

Product Name:Boronic acid, B-(2-bromo-4-methylphenyl)-

CAS No:854636-01-4

Molecular Formula:C₇H₈BBrO₂

Molecular Weight:214.852221488953

MDL:MFCD27756652

CID:4500906

PubChem ID:74888671

Boronic acid, B-(2-bromo-4-methylphenyl)- Properties

Names and Identifiers

- Boronic acid, B-(2-bromo-4-methylphenyl)-
- B-(2-Bromo-4-methylphenyl)boronic acid (ACI)
- p-Tolueneboronic acid, 2-bromo- (4CI)
- (2-Bromo-4-methylphenyl)boronic acid
- 2-Bromo-4-methylphenylboronic acid
- MFCD27756652
- E93119
- 854636-01-4
- BS-51093
- +Expand
- MDL： MFCD27756652
- InChIKey： PWIXPRHFXJQBJS-UHFFFAOYSA-N
- Inchi： 1S/C7H8BBrO2/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4,10-11H,1H3
- SMILES： BrC1C(B(O)O)=CC=C(C)C=1

Computed Properties

Exact Mass: 213.98007g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 213.98007g/mol
Heavy Atom Count: 11
Complexity: 132
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 40.5Å²

Boronic acid, B-(2-bromo-4-methylphenyl)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01KYLG-100mg	2-Bromo-4-methylphenylboronic acid	854636-01-4	98%	100mg	$21.00	2024-04-21
Aaron	AR01KYTS-100mg	2-Bromo-4-methylphenylboronic acid	854636-01-4	98%	100mg	$16.00
abcr	AB516397-1 g	2-Bromo-4-methylphenylboronic acid	854636-01-4		1g	€143.80	2023-04-17
Ambeed	A565068-100mg	(2-Bromo-4-methylphenyl)boronic acid	854636-01-4	98%	100mg	$26.0
eNovation Chemicals LLC	Y1257742-1g	2-Bromo-4-methylphenylboronic acid	854636-01-4	98%	1g	$110	2024-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT8415-100mg	(2-bromo-4-methyl-phenyl)boronic acid	854636-01-4	95%	100mg	￥223.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1218473-100mg	2-Bromo-4-methylphenylboronic acid	854636-01-4	98%	100mg	￥135.00	2024-07-28

Boronic acid, B-(2-bromo-4-methylphenyl)- Synthesis

Synthetic Circuit 1

71838-16-9

854636-01-4

Reaction Conditions

1.1 Reagents: Bromo(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C → rt; 1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, acidified, rt

Reference

Cyclic Diaryl λ3-Bromanes as Original Aryne Precursors

Lanzi, Matteo; et al, Angewandte Chemie, 2021, 60(27), 14852-14857

Synthetic Circuit 2

71838-16-9

854636-01-4

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Diethyl ether , Tetrahydrofuran ; -78 °C; 2 h, -78 °C
1.2 Reagents: Triethyl borate ; -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt

Reference

Use of 2-Bromophenylboronic Esters as Benzyne Precursors in the Pd-Catalyzed Synthesis of Triphenylenes

Garcia-Lopez, Jose-Antonio; et al, Organic Letters, 2014, 16(9), 2338-2341